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Compound of Interest

Compound Name: Envudeucitinib

Cat. No.: B15614739

Introduction

Envudeucitinib is a potent and selective inhibitor of Janus kinases (JAK), with significant anti-
inflammatory properties being investigated in various therapeutic areas. For researchers
conducting in vitro studies, the accurate and consistent preparation of Envudeucitinib stock
solutions is a critical first step to ensure the reliability and reproducibility of experimental
results. This document provides a detailed protocol for the preparation, storage, and handling
of Envudeucitinib stock solutions for cell culture applications.

Quantitative Data Summary

A summary of the key quantitative information for the preparation of Envudeucitinib stock
solutions is provided in the table below.
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Parameter

Value

Source/Recommendation

Molecular Weight

~426.5 g/mol

[Vendor Information]

Recommended Solvent

Dimethyl Sulfoxide (DMSO),

anhydrous

General Best Practice

Typical Stock Concentrations

1 mM, 5 mM, 10 mM, 50 mM

[General Protocols]

Storage of Powder

-20°C (long-term)

[Vendor Information]

Storage of Stock Solution

-20°C (short-term, up to 1
month)-80°C (long-term, up to

6 months)

[General Protocols]

Final DMSO in Media

< 0.5% (v/v), ideally < 0.1%
(Vviv)

[Cell Culture Guidelines]

Experimental Protocols
Materials

Envudeucitinib powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber or foil-wrapped microcentrifuge tubes

Sterile, pyrogen-free pipette tips

Vortex mixer

Calibrated analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 10 mM Envudeucitinib Stock
Solution
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This protocol describes the preparation of a 10 mM stock solution of Envudeucitinib.
Adjustments to the calculations can be made to prepare other desired concentrations.

e Pre-analysis and Calculation:

o Allow the vial of Envudeucitinib powder to equilibrate to room temperature before
opening to prevent condensation of moisture.

o Calculate the required volume of DMSO to achieve a 10 mM stock solution.

= Calculation:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L))

Example for 1 mg of Envudeucitinib:

Volume (L) = 0.001 g / (426.5 g/mol * 0.010 mol/L) = 0.000234 L = 234 uL

Therefore, 234 pL of DMSO is required to dissolve 1 mg of Envudeucitinib to a final
concentration of 10 mM.

o Dissolution Procedure:

o Under sterile conditions (e.g., in a laminar flow hood), carefully weigh the desired amount
of Envudeucitinib powder and transfer it to a sterile amber microcentrifuge tube.

o Add the calculated volume of anhydrous DMSO to the tube containing the powder.

o Cap the tube tightly and vortex thoroughly for several minutes until the powder is
completely dissolved. A clear solution should be observed.

o If dissolution is slow, gentle warming in a 37°C water bath for 5-10 minutes, followed by
vortexing, can aid in solubilization. Ensure the solution has returned to room temperature
before storage.

» Aliquoting and Storage:
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o To avoid repeated freeze-thaw cycles, which can lead to compound degradation, it is
highly recommended to aliquot the stock solution into single-use volumes in sterile, amber
microcentrifuge tubes.[1]

o For short-term storage (up to one month), store the aliquots at -20°C.

o For long-term storage (up to six months), store the aliquots at -80°C.

Preparation of Working Solutions for Cell Culture

e Thawing:

o When ready to use, remove a single aliquot of the Envudeucitinib stock solution from the
freezer and allow it to thaw completely at room temperature.

e Dilution:

o Prepare the final working concentrations by serially diluting the stock solution in pre-
warmed cell culture medium.

o ltis crucial to maintain the final concentration of DMSO in the cell culture well below
cytotoxic levels, typically less than 0.5%, with 0.1% or lower being ideal for sensitive cell
lines.[2][3]

o Important: Always include a vehicle control in your experiments, which consists of cell
culture medium with the same final concentration of DMSO as used for the highest
concentration of Envudeucitinib.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the preparation and use of Envudeucitinib
stock solutions in cell culture experiments.
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Cell Culture Application
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Caption: Workflow for preparing and using Envudeucitinib.

Quality Control and Best Practices

e Solvent Quality: Always use high-purity, anhydrous DMSO to prevent hydrolysis of the
compound and ensure maximum solubility.

o Aseptic Technique: Perform all steps of stock solution preparation and dilution under sterile
conditions to prevent microbial contamination of cell cultures.

 Light Sensitivity: While not explicitly stated for Envudeucitinib, many small molecules are
light-sensitive. Using amber or foil-wrapped tubes is a good precautionary measure.

» Avoid Repeated Freeze-Thaw: Aliquoting the stock solution is a critical step to maintain the
integrity and activity of the compound over time.[1]

o Solubility Check: After dissolution, visually inspect the stock solution to ensure it is clear and
free of any precipitate. If precipitation occurs upon dilution in aqueous media, consider
making intermediate dilutions in DMSO before the final dilution in culture medium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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and industry. Email: info@benchchem.com
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